Cas no 10224-72-3 (Dimethyl cyclobutane-1,1-dicarboxylate)

Dimethyl cyclobutane-1,1-dicarboxylate is a versatile cyclic diester widely used as a building block in organic synthesis and pharmaceutical intermediates. Its rigid cyclobutane ring structure enhances stereochemical control in reactions, making it valuable for constructing complex molecular frameworks. The ester groups offer functional handles for further derivatization, enabling applications in polymerization, cross-coupling, and cycloaddition reactions. The compound exhibits good stability under standard conditions and is compatible with a range of solvents and reagents. Its high purity and well-defined reactivity profile make it a reliable choice for research and industrial processes requiring precise molecular design.
Dimethyl cyclobutane-1,1-dicarboxylate structure
10224-72-3 structure
Product Name:Dimethyl cyclobutane-1,1-dicarboxylate
CAS No:10224-72-3
MF:C8H12O4
MW:172.178483009338
MDL:MFCD00082719
CID:86355
PubChem ID:7021469
Update Time:2025-05-28

Dimethyl cyclobutane-1,1-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl cyclobutane-1,1-dicarboxylate
    • 1,1-Cyclobutanedicarboxylic acid dimethyl ester
    • Dimethyl1,1-cyclobutanedicarboxylate, (1,1-Cyclobutanedicarboxylicacid dimethylester)
    • Dimethyl 1,1-cyclobutanedicarboxylate
    • 1,1-Bis(methoxycarbonyl)cyclobutane
    • 1,1-Cyclobutanedicarboxylic acid, 1,1-dimethyl ester
    • 1,1-CyclobutanedicDimethyl 1,1-cyclobutanedicarboxylatearboxylic acid dimethyl ester; Dimethyl1,1-cyclobutanedicarboxylate, (1,1-Cyclobutanedicarboxylicacid dimethylester)
    • AKOS006228577
    • DTXSID50427369
    • BS-19216
    • A896838
    • MFCD00082719
    • cyclobutane-1,1-dicarboxylic acid dimethyl ester
    • 10224-72-3
    • KIFHUHBBUBVJNH-UHFFFAOYSA-N
    • FT-0625031
    • SCHEMBL230256
    • G64608
    • DB-370049
    • 1,1-dimethyl cyclobutane-1,1-dicarboxylate
    • MDL: MFCD00082719
    • Inchi: 1S/C8H12O4/c1-11-6(9)8(4-3-5-8)7(10)12-2/h3-5H2,1-2H3
    • InChI Key: KIFHUHBBUBVJNH-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C(=O)OC)CCC1)=O
    • BRN: 2364241

Computed Properties

  • Exact Mass: 172.07400
  • Monoisotopic Mass: 172.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1,118 g/cm3
  • Melting Point: No data available
  • Boiling Point: 122°C 55mm
  • Flash Point: 122°C/55mm
  • Refractive Index: 1.4420
  • Water Partition Coefficient: Not miscible in water.
  • PSA: 52.60000
  • LogP: 0.50270
  • Solubility: Not available

Dimethyl cyclobutane-1,1-dicarboxylate Pricemore >>

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Dimethyl cyclobutane-1,1-dicarboxylate Production Method

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